Cas no 1214374-87-4 (2-(3-Nitropyridin-2-yl)acetic acid)
1214374-87-4 structure
Product Name:2-(3-Nitropyridin-2-yl)acetic acid
CAS No:1214374-87-4
MF:C7H6N2O4
MW:182.133541584015
MDL:MFCD13194545
CID:1038210
PubChem ID:19691267
Update Time:2025-04-20
2-(3-Nitropyridin-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Nitropyridin-2-yl)acetic acid
- (3-Nitropyridin-2-yl)acetic acid
- SCHEMBL6648261
- A891710
- DB-312589
- 2-(3-Nitropyridin-2-yl)aceticacid
- 1214374-87-4
- DTXSID90599231
-
- MDL: MFCD13194545
- Inchi: 1S/C7H6N2O4/c10-7(11)4-5-6(9(12)13)2-1-3-8-5/h1-3H,4H2,(H,10,11)
- InChI Key: YCDCTYHGROLWQR-UHFFFAOYSA-N
- SMILES: OC(CC1C(=CC=CN=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 182.03300
- Monoisotopic Mass: 182.03275668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 96Ų
Experimental Properties
- PSA: 96.01000
- LogP: 1.14010
2-(3-Nitropyridin-2-yl)acetic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(3-Nitropyridin-2-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM131084-1g |
2-(3-nitropyridin-2-yl)acetic acid |
1214374-87-4 | 95% | 1g |
$339 | 2023-02-18 | |
| Chemenu | CM131084-1g |
2-(3-nitropyridin-2-yl)acetic acid |
1214374-87-4 | 95% | 1g |
$356 | 2021-08-05 | |
| eNovation Chemicals LLC | D218405-250mg |
2-(3-Nitropyridin-2-yl)acetic acid |
1214374-87-4 | 95% | 250mg |
$345 | 2024-08-03 | |
| eNovation Chemicals LLC | D218405-1g |
2-(3-Nitropyridin-2-yl)acetic acid |
1214374-87-4 | 95% | 1g |
$545 | 2024-08-03 | |
| eNovation Chemicals LLC | D218405-5g |
2-(3-Nitropyridin-2-yl)acetic acid |
1214374-87-4 | 95% | 5g |
$950 | 2024-08-03 | |
| eNovation Chemicals LLC | D218405-1g |
2-(3-Nitropyridin-2-yl)acetic acid |
1214374-87-4 | 95% | 1g |
$545 | 2025-02-27 | |
| eNovation Chemicals LLC | D218405-250mg |
2-(3-Nitropyridin-2-yl)acetic acid |
1214374-87-4 | 95% | 250mg |
$345 | 2025-02-27 | |
| eNovation Chemicals LLC | D218405-5g |
2-(3-Nitropyridin-2-yl)acetic acid |
1214374-87-4 | 95% | 5g |
$950 | 2025-02-27 | |
| Ambeed | A620360-1g |
2-(3-Nitropyridin-2-yl)acetic acid |
1214374-87-4 | 95+% | 1g |
$298.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622399-1g |
2-(3-Nitropyridin-2-yl)acetic acid |
1214374-87-4 | 98% | 1g |
¥2802.00 | 2024-08-09 |
2-(3-Nitropyridin-2-yl)acetic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
1214374-87-4 (2-(3-Nitropyridin-2-yl)acetic acid) Related Products
- 178896-74-7(Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride)
- 173417-34-0(Dimethyl 2-(3-nitropyridin-2-yl)malonate)
- 533910-49-5(2-Pyridineacetic acid, 5-methyl-3-nitro-, ethyl ester)
- 292600-22-7(Methyl 2-(5-nitropyridin-2-YL)acetate)
- 886372-82-3(2-(5-Bromo-3-nitropyridin-2-YL)acetic acid)
- 1214328-73-0(5-Nitropyridine-2-acetic acid)
- 886373-46-2((5-Chloro-3-nitro-pyridin-2-YL)-acetic acid)
- 918153-28-3(3-nitro-2-Pyridineethanol)
- 154078-83-8(Ethyl 2-(3-nitropyridin-2-yl)acetate)
- 1214386-16-9((5-Methyl-3-nitropyridin-2-yl)acetic acid)
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